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Compound of Interest

Compound Name: 93-O17O

Cat. No.: B15576624 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of novel

chemical compounds is paramount. This document provides essential, immediate safety and

logistical information for the personal protective equipment (PPE), operational handling, and

disposal of 93-O17O, a cationic lipidoid used in the formulation of lipid nanoparticles for

research purposes. As the toxicological properties of 93-O17O are not fully characterized, it

should be treated as a hazardous substance. The primary immediate hazard during handling is

associated with the solvent, ethanol, in which it is supplied.

Personal Protective Equipment (PPE) and Exposure
Data
Given that 93-O17O is supplied in an ethanol solution, the selection of appropriate PPE should

be based on the hazards of both the lipidoid and the solvent. The following table summarizes

key quantitative data for ethanol to inform risk assessment and PPE selection.
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Parameter Value Issuing Organization

Permissible Exposure Limit

(PEL) - 8-hour Time-Weighted

Average (TWA)

1000 ppm (1900 mg/m³) OSHA[1][2]

Recommended Exposure Limit

(REL) - 10-hour Time-

Weighted Average (TWA)

1000 ppm (1900 mg/m³) NIOSH[3][4]

Short-Term Exposure Limit

(STEL)
1000 ppm ACGIH[4]

Immediately Dangerous to Life

or Health (IDLH)
3300 ppm NIOSH[4]

Nitrile Glove Breakthrough

Time (Ethanol)

Varies significantly (from <10

to >480 minutes) depending on

glove thickness, manufacturer,

and movement.[5][6][7][8][9]

-

Note: For 93-O17O itself, there are no established exposure limits. Therefore, engineering

controls and PPE should be chosen to minimize all potential routes of exposure.

Experimental Protocols: Safe Handling and Disposal
Adherence to the following procedural steps is critical to ensure the safety of laboratory

personnel and the environment.

Personal Protective Equipment (PPE) Protocol
Engineering Controls: All work with 93-O17O should be conducted in a certified chemical

fume hood to minimize inhalation exposure to ethanol vapors and any potential aerosols of

the lipidoid.

Hand Protection: Wear appropriate chemical-resistant gloves. Nitrile gloves are a common

choice for incidental contact with ethanol.[10] However, breakthrough times can be short,

especially with movement.[6][8] For extended use or direct contact, consider thicker nitrile
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gloves or double-gloving. Always consult the glove manufacturer's chemical resistance

guide.[9]

Eye and Face Protection: Chemical splash goggles are mandatory.[11] A face shield should

be worn over safety goggles when there is a risk of splashing, such as when transferring

larger volumes.[11]

Body Protection: A flame-resistant lab coat should be worn and kept fully buttoned.[5] Ensure

that legs and feet are covered by wearing long pants and closed-toe shoes.

Respiratory Protection: If work cannot be conducted in a fume hood, a NIOSH-approved

respirator with an organic vapor cartridge may be necessary.[4] A quantitative fit test is

required for tight-fitting respirators.

Disposal Plan
Waste Segregation: 93-O17O in ethanol is a non-halogenated organic solvent waste.[12][13]

[14] It must be segregated from halogenated solvent waste to ensure proper disposal and to

avoid unnecessary costs.[13][14]

Waste Collection:

Collect all liquid waste containing 93-O17O and ethanol in a designated, properly labeled,

and sealed hazardous waste container.[12][15]

The container should be made of a material compatible with ethanol.

Do not overfill the container; leave adequate headspace.[15]

Store the waste container in a well-ventilated area, away from sources of ignition.[13]

Contaminated Solid Waste: All disposable items that have come into contact with 93-O17O,

such as pipette tips, gloves, and absorbent pads, should be collected in a separate, clearly

labeled hazardous waste bag or container for solid chemical waste.

Disposal Request: Arrange for the disposal of all hazardous waste through your institution's

Environmental Health and Safety (EHS) office. Do not dispose of this material down the drain

or in the regular trash.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0057-0011/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0057-0011/content.pdf
https://stacks.cdc.gov/view/cdc/225296/cdc_225296_DS1.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0844.pdf
https://www.benchchem.com/product/b15576624?utm_src=pdf-body
https://braun.matse.illinois.edu/files/2018/02/Non-Halogenated-Organic-Solids.pdf
https://allsource-environmental.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://allsource-environmental.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.benchchem.com/product/b15576624?utm_src=pdf-body
https://braun.matse.illinois.edu/files/2018/02/Non-Halogenated-Organic-Solids.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Non-Halogenated%20Solvents%20In%20Labs.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Non-Halogenated%20Solvents%20In%20Labs.pdf
https://allsource-environmental.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.benchchem.com/product/b15576624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visual Guidance: PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting the appropriate personal

protective equipment when handling 93-O17O.
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Start: Handling 93-O17O

Is work performed in a
certified chemical fume hood?

Wear NIOSH-approved respirator
with organic vapor cartridge.

(Consult EHS)

No

Wear chemical splash goggles.

Yes

Is there a risk of splashing?

Wear a face shield over goggles.

Yes

Select appropriate gloves.
(e.g., Nitrile for incidental use).
Consult manufacturer's guide.

No

Wear a flame-resistant lab coat.

Wear long pants and
closed-toe shoes.

Proceed with experiment

Click to download full resolution via product page

PPE Selection Workflow for 93-O17O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15576624?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

